[4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride

• IUPAC Name: 4-[(2-methoxyethylamino)methyl]-N,N-dimethylaniline;hydrochloride
• InChI: InChI=1S/C12H20N2O.ClH/c1-14(2)12-6-4-11(5-7-12)10-13-8-9-15-3;/h4-7,13H,8-10H2,1-3H3;1H
• InChI Key: YVNYSZOGTFYWEK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNCCOC.Cl
• Molecular Formula: C12H21ClN2O
• Molecular Weight: 244.76 g/mol

Description

[4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride, also known as DMBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzylamines and has been found to have various biochemical and physiological effects.

Mechanism of Action

[4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride acts as a sigma-1 receptor agonist, which leads to the activation of various signaling pathways in the cell. This includes the activation of the ERK/MAPK pathway, which is involved in cell growth and differentiation, and the PI3K/Akt pathway, which is involved in cell survival and proliferation. This compound has also been found to modulate the activity of various ion channels, including voltage-gated calcium channels and NMDA receptors.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, calcium signaling, and ion channel function. It has also been found to have potential neuroprotective effects, particularly in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using [4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride in lab experiments is its high potency and selectivity for the sigma-1 receptor. This makes it a useful tool for studying the role of this receptor in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, particularly at high concentrations.

Future Directions

There are several future directions for the study of [4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride. One area of research is the development of more selective and potent sigma-1 receptor agonists, which could have potential therapeutic applications in the treatment of neurodegenerative diseases. Another area of research is the investigation of the role of this compound in modulating ion channel function and calcium signaling, which could have implications for the treatment of various neurological disorders. Additionally, the potential toxic effects of this compound need to be further investigated to ensure its safe use in lab experiments.

Synthesis Methods

[4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride can be synthesized through a multi-step process, starting with the reaction of 4-nitrobenzaldehyde with dimethylamine. This is followed by reduction of the nitro group to an amine, and then N-alkylation with 2-methoxyethyl chloride. The final step involves the formation of the hydrochloride salt of this compound.

Scientific Research Applications

[4-(dimethylamino)benzyl](2-methoxyethyl)amine hydrochloride has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to act as a selective agonist for the sigma-1 receptor, which is a protein that plays a role in regulating various cellular processes, including calcium signaling, ion channel function, and neurotransmitter release. This compound has also been found to have potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.